Cas no 1337170-67-8 (1-(5-Ethoxypyridin-2-yl)ethan-1-amine)

• Product Name: 1-(5-Ethoxypyridin-2-yl)ethan-1-amine
• CAS No: 1337170-67-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD24502498
• CID: 5616980
• PubChem ID: 115563154
• Update Time: 2025-08-04

1-(5-Ethoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1337170-67-8
• EN300-2913716
• 1-(5-ethoxypyridin-2-yl)ethan-1-amine
• 2-Pyridinemethanamine, 5-ethoxy-α-methyl-
• 1-(5-Ethoxypyridin-2-yl)ethan-1-amine

• MDL： MFCD24502498
• Inchi： 1S/C9H14N2O/c1-3-12-8-4-5-9(7(2)10)11-6-8/h4-7H,3,10H2,1-2H3
• InChI Key： IKOWGGQZPFBNBC-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=C(C=C1)C(C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 268.0±30.0 °C(Predicted)
• pka: 8.94±0.50(Predicted)

Additional information on 1-(5-Ethoxypyridin-2-yl)ethan-1-amine

1-(5-Ethoxypyridin-2-yl)ethan-1-amine: A Comprehensive Overview

The compound 1-(5-Ethoxypyridin-2-yl)ethan-1-amine, also known by its CAS number 1337170-67-8, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the structural properties, synthesis methods, applications, and recent research findings related to this compound.

The chemical structure of 1-(5-Ethoxypyridin-2-yl)ethan-1-amine consists of a pyridine ring substituted with an ethoxy group at the 5-position and an ethanamine group at the 2-position. This arrangement imparts the molecule with both aromatic and amine functionalities, making it highly reactive and suitable for various chemical transformations. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific receptors and enzymes.

One of the key areas of research involving 1-(5-Ethoxypyridin-2-yl)ethan-1-amines is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex heterocycles, which are essential components of many pharmaceutical agents. A study published in 2023 demonstrated that this compound can be effectively utilized in the synthesis of quinoline derivatives, which exhibit potent anti-inflammatory and anticancer properties.

In addition to its synthetic applications, 1-(5-Ethoxypyridin-2-yethylamine) has been investigated for its potential as a ligand in metal coordination chemistry. The amine group in the molecule facilitates strong metal-ligand interactions, making it a valuable component in the development of catalysts for industrial processes. Recent advancements in this area have shown that complexes derived from this compound can significantly enhance the efficiency of catalytic reactions, such as alkene hydrogenation and oxidation.

The environmental impact of CAS No 1337170678 has also been a topic of interest among researchers. Studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. According to a 2023 report, this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds.

Furthermore, the pharmacological properties of 1-(5-Ethoxypyridinaminoethyl)pyridine have been extensively studied. Preclinical trials have revealed that it possesses antioxidant and anti-inflammatory activities, which could be harnessed for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Its ability to cross the blood-brain barrier makes it particularly promising for central nervous system-related applications.

In conclusion, CAS No 1337170678, or 1-(5-Ethoxypyridinaminoethyl)pyridine, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.